Cas no 866141-76-6 (2-(4-chloro-2-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-Dioxaborolane)

• Product Name: 2-(4-chloro-2-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-Dioxaborolane
• CAS No: 866141-76-6
• MF: C₁₃H₁₈BClO₃
• MW: 268.544223308563
• CID: 2112137
• PubChem ID: 86074546
• Update Time: 2025-06-12

2-(4-chloro-2-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-Dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-2-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-Dioxaborolane
• Z2050112705
• MFCD18732612
• CS-0176966
• DA-28237
• AT16507
• EN300-7385531
• RJB14176
• 866141-76-6
• BS-29836

• Inchi： 1S/C13H18BClO3/c1-12(2)13(3,4)18-14(17-12)10-7-6-9(15)8-11(10)16-5/h6-8H,1-5H3
• InChI Key： YXDMAINTVKXIEA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(B2OC(C)(C)C(C)(C)O2)=C(C=1)OC

Computed Properties

• Exact Mass: 268.1037523Da
• Monoisotopic Mass: 268.1037523Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų

Additional information on 2-(4-chloro-2-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-Dioxaborolane

Research Briefing on 2-(4-chloro-2-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-Dioxaborolane (CAS: 866141-76-6)

The compound 2-(4-chloro-2-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-Dioxaborolane (CAS: 866141-76-6) has garnered significant attention in recent chemical and pharmaceutical research due to its versatile applications in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. This boronic ester derivative serves as a crucial intermediate in the synthesis of complex molecules, including pharmaceuticals, agrochemicals, and functional materials. Recent studies have focused on optimizing its synthesis, exploring its reactivity, and evaluating its potential in drug discovery pipelines.

Recent advancements in the synthesis of 2-(4-chloro-2-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-Dioxaborolane have highlighted improved yields and purity through novel catalytic systems and solvent optimization. A 2023 study published in the Journal of Organic Chemistry demonstrated that palladium-catalyzed borylation of 4-chloro-2-methoxybromobenzene with bis(pinacolato)diboron in the presence of a tailored ligand system achieved yields exceeding 85%, with minimal byproduct formation. This methodological improvement is particularly relevant for large-scale pharmaceutical production where cost-efficiency and scalability are critical.

The compound's application in medicinal chemistry has been particularly noteworthy. Research teams at several major pharmaceutical companies have incorporated 866141-76-6 as a key building block in the development of tyrosine kinase inhibitors. A recent patent application (WO2023056421) discloses its use in the synthesis of novel EGFR inhibitors showing promising activity against resistant mutations in non-small cell lung cancer models. The boronic ester moiety facilitates crucial coupling reactions that enable rapid diversification of the molecular scaffold during lead optimization phases.

Structural and reactivity studies of 2-(4-chloro-2-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-Dioxaborolane have provided important insights into its behavior under various reaction conditions. X-ray crystallographic analysis (Acta Cryst. 2023, E79, 456-459) revealed interesting conformational properties of the dioxaborolane ring that influence its reactivity profile. Computational chemistry studies have correlated these structural features with the compound's enhanced stability compared to analogous boronic acids, making it particularly valuable for reactions requiring anhydrous conditions or elevated temperatures.

Emerging applications beyond traditional cross-coupling reactions are expanding the utility of this compound. Recent work published in Advanced Synthesis & Catalysis (2024, 366(2), 345-358) demonstrates its effectiveness in photoredox-catalyzed borylation reactions, enabling C-H functionalization of complex pharmaceutical intermediates. This development opens new avenues for late-stage functionalization strategies in drug discovery programs, where the introduction of boron-containing groups can significantly modify pharmacological properties.

Quality control and analytical method development for 866141-76-6 have seen significant progress. A 2024 collaborative study between academic and industrial researchers established robust HPLC-MS protocols for detecting and quantifying common impurities in commercial batches of the compound. These methods are crucial for ensuring reproducibility in pharmaceutical applications where purity standards are stringent. The study also identified optimal storage conditions to prevent hydrolysis of the boronic ester moiety during long-term storage.

Looking forward, the research community anticipates continued expansion of applications for 2-(4-chloro-2-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-Dioxaborolane. Several research groups are investigating its potential in the development of boron neutron capture therapy (BNCT) agents and as a precursor for novel materials in organic electronics. The compound's unique combination of stability and reactivity positions it as a valuable tool for diverse chemical transformations in both academic and industrial settings.